Cas no 2229649-98-1 (3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229649-98-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 6287071
• PubChem ID: 165969259
• Update Time: 2025-10-29

3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid
• 2229649-98-1
• EN300-1860587

• Inchi： 1S/C13H14O3/c14-11-8-13(9-11,12(15)16)7-6-10-4-2-1-3-5-10/h1-7,11,14H,8-9H2,(H,15,16)/b7-6+
• InChI Key： WUDSGPKRJRLNRL-VOTSOKGWSA-N
• SMILES： OC1CC(C(=O)O)(/C=C/C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic Acid (CAS No. 2229649-98-1): An Emerging Compound in Medicinal Chemistry

3-Hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid (CAS No. 2229649-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclobutane core and hydroxyl group, exhibits promising pharmacological properties that make it a valuable candidate for further research and development.

The cyclobutane ring is a key structural element in this compound, contributing to its rigidity and stability. The presence of the hydroxyl group at the 3-position adds polarity and potential hydrogen bonding capabilities, which can influence its solubility and interactions with biological targets. Additionally, the phenylethenyl substituent at the 1-position introduces aromaticity and conjugation, enhancing the overall electronic properties of the molecule.

Recent studies have explored the biological activities of 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are known to play crucial roles in cell survival and proliferation.

In addition to its anti-inflammatory and anticancer properties, 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid has also been investigated for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid have also been studied to assess its suitability for therapeutic use. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate. These characteristics make it a promising candidate for further development as an orally administered drug.

To further understand the structure-activity relationship (SAR) of 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid, researchers have synthesized various analogs by modifying different functional groups on the molecule. These analogs have been tested for their biological activities, leading to the identification of several derivatives with enhanced potency and selectivity. For example, replacing the hydroxyl group with a methoxy group or introducing additional substituents on the phenyl ring has been shown to improve the anti-inflammatory and anticancer effects of the compound.

In conclusion, 3-hydroxy-1-(2-phenylethenyl)cyclobutane-1-carboxylic acid (CAS No. 2229649-98-1) is a promising compound with diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are focused on optimizing its pharmacological properties and exploring its potential therapeutic applications in various diseases.